Cas no 1210865-46-5 (N-(4-phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(4-phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide
• CAS No: 1210865-46-5
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5923912
• PubChem ID: 45561090
• Update Time: 2025-06-09

N-(4-phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide
• N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)isoxazole-5-carboxamide
• AKOS024520747
• 1210865-46-5
• F5831-9258
• N-[(4-phenyloxan-4-yl)methyl]-1,2-oxazole-5-carboxamide

• Inchi： 1S/C16H18N2O3/c19-15(14-6-9-18-21-14)17-12-16(7-10-20-11-8-16)13-4-2-1-3-5-13/h1-6,9H,7-8,10-12H2,(H,17,19)
• InChI Key： VWUWLHSVRDWAQX-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CNC(C2=CC=NO2)=O)CC1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(4-phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide

N-(4-Phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide (CAS No. 1210865-46-5): An Overview of a Promising Compound in Medicinal Chemistry

N-(4-Phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide (CAS No. 1210865-46-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of N-(4-Phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide is characterized by a central oxazole ring linked to a phenyl-substituted tetrahydrofuran moiety. The presence of these functional groups imparts the molecule with specific physicochemical properties that contribute to its biological activity. The oxazole ring is a five-membered heterocycle containing one nitrogen and one oxygen atom, which is known for its stability and ability to form hydrogen bonds. The tetrahydrofuran (THF) moiety adds flexibility and hydrophobicity to the molecule, making it suitable for interactions with various biological targets.

The synthesis of N-(4-Phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide has been reported using several methodologies. One common approach involves the reaction of an appropriate oxazole carboxylic acid with a substituted tetrahydrofuran derivative in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This method ensures high yields and purity of the final product. Another approach involves the cyclization of an appropriate amide precursor under acidic conditions to form the oxazole ring. These synthetic routes have been optimized to improve efficiency and reduce by-product formation.

Recent studies have highlighted the potential therapeutic applications of N-(4-Phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide. One area of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(4-Phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide has also demonstrated antiviral activity against several viruses. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects against human cytomegalovirus (HCMV) by interfering with viral replication at an early stage. This finding opens up new avenues for developing antiviral therapies targeting HCMV and other related viruses.

The anticancer potential of N-(4-Phenyloxan-4-yl)methyl-1,2-oxazole-5-carboxamide has also been explored in preclinical studies. Research conducted at a leading pharmaceutical institute found that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that N-(4Phenyloxan4yl)methyl12oxazole5carboxamide may have therapeutic potential in cancer treatment.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-(4Phenyloxan4yl)methyl12oxazole5carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound.

In conclusion, N-(4Phenyloxan4yl)methyl12oxazole5carboxamide (CAS No. 1210865465) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure and favorable physicochemical properties contribute to its potential therapeutic applications in areas such as inflammation, viral infections, and cancer. Ongoing research and clinical trials will continue to elucidate its mechanisms of action and optimize its use in medical treatments.